Cas no 21211-18-7 (METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE)

• Product Name: METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE
• CAS No: 21211-18-7
• MF: C₁₀H₆Cl₂O₂S
• MW: 261.124439716339
• MDL: MFCD00781759
• CID: 242120
• PubChem ID: 24883484
• Update Time: 2025-10-29

METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 3,6-dichloro-, methyl ester
• METHYL 3,6-DI CHLOROBENZO THIOPHENE-2-CARBOXYLATE
• Methyl 3,6-dichloro-1-benzothiophene-2-carboxylate
• Methyl 3,6-dichlorobenzo[b]thiophene-2-carboxylate
• 3,6-Dichlorbenzo< b> thiophen-2-carbonsaeuremethylester
• 3,6-dichloro-benzo[b]thiophene-2-carboxylic acid methyl ester
• 646792_ALDRICH
• AC1LEVF0
• ACMC-20akho
• CBMicro_025241
• CTK4E6106
• ST004391
• J-013916
• 21211-18-7
• 5570-17-2
• Z18790960
• CCG-12066
• Methyl 3,6-dichlorobenzo[b]thiophene-2-carboxylate, 97%
• BIM-0025010.P001
• FT-0683470
• VS-03887
• AKOS001955257
• CS-0301862
• MFCD00781759
• DTXSID80971067
• ALBB-012093
• Benzo[b]thiophene-2-carboxylic acid, 3,6-dichloro-, methyl ester
• BBL013610
• STK373390
• G84305
• METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE

• MDL： MFCD00781759
• Inchi： 1S/C10H6Cl2O2S/c1-14-10(13)9-8(12)6-3-2-5(11)4-7(6)15-9/h2-4H,1H3
• InChI Key： ZVRUOIZSXBNGBH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)SC2C=C(C=CC=21)Cl

Computed Properties

• Exact Mass: 259.9465560g/mol
• Monoisotopic Mass: 259.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 130-134 °C (lit.)
• Solubility: Not determined

METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：22
• HazardClass：IRRITANT

Additional information on METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE

METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE: A Comprehensive Overview

The compound with CAS No. 21211-18-7, commonly referred to as METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzobthiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of chlorine atoms at positions 3 and 6 on the benzobthiophene ring introduces unique electronic and structural properties, making it a subject of interest for both academic and industrial research.

Benzobthiophenes are known for their stability and versatility in various chemical reactions. The methyl ester group attached at position 2 of the benzobthiophene ring further enhances its reactivity and solubility in organic solvents. This makes METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of this compound in the development of organic semiconductors. The combination of its aromaticity and sulfur-based heterocyclic structure contributes to its excellent charge transport properties. Researchers have explored its application in thin-film transistors (TFTs) and organic photovoltaics (OPVs), where it has shown promising results in terms of electron mobility and photoresponse efficiency.

In addition to its electronic applications, METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE has also been investigated for its potential in biomedical research. The compound's ability to interact with biological systems has led to studies on its cytotoxicity and pharmacokinetics. Preliminary findings suggest that it may have applications in drug delivery systems due to its ability to form stable complexes with certain biomolecules.

The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts alkylation and esterification processes. The introduction of chlorine substituents at positions 3 and 6 is achieved through electrophilic substitution reactions, which require precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, the stability and biodegradability of METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE have been assessed in recent eco-toxicological studies. These studies indicate that while the compound is not inherently hazardous under normal conditions, proper handling and disposal protocols should be followed to minimize any potential ecological impact.

In conclusion, METHYL 3,6-DICHLOROBENZOBTHIOPHENE-2-CARBOXYLATE (CAS No. 21211-18-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers working in materials science, electronics, and biomedicine. As ongoing research continues to uncover new potential uses for this compound, its role in advancing technological and therapeutic innovations is expected to grow significantly.